Isobenzan
Isobenzan
Isobenzan is a member of oxolanes.
Crystals. The technical product is a whitish to light-brown crystalline powder with a mild chemical odor. Used as an insecticide. Not registered as a pesticide in the U.S. (EPA, 1998)
Crystals. The technical product is a whitish to light-brown crystalline powder with a mild chemical odor. Used as an insecticide. Not registered as a pesticide in the U.S. (EPA, 1998)
Brand Name:
Vulcanchem
CAS No.:
297-78-9
VCID:
VC21265828
InChI:
InChI=1S/C9H4Cl8O/c10-3-4(11)8(15)2-1(5(12)18-6(2)13)7(3,14)9(8,16)17/h1-2,5-6H
SMILES:
C12C(C(OC1Cl)Cl)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
Molecular Formula:
C9H4Cl8O
Molecular Weight:
411.7 g/mol
Isobenzan
CAS No.: 297-78-9
Cat. No.: VC21265828
Molecular Formula: C9H4Cl8O
Molecular Weight: 411.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Isobenzan is a member of oxolanes. Crystals. The technical product is a whitish to light-brown crystalline powder with a mild chemical odor. Used as an insecticide. Not registered as a pesticide in the U.S. (EPA, 1998) |
|---|---|
| CAS No. | 297-78-9 |
| Molecular Formula | C9H4Cl8O |
| Molecular Weight | 411.7 g/mol |
| IUPAC Name | 1,3,5,7,8,9,10,10-octachloro-4-oxatricyclo[5.2.1.02,6]dec-8-ene |
| Standard InChI | InChI=1S/C9H4Cl8O/c10-3-4(11)8(15)2-1(5(12)18-6(2)13)7(3,14)9(8,16)17/h1-2,5-6H |
| Standard InChI Key | LRWHHSXTGZSMSN-UHFFFAOYSA-N |
| SMILES | C12C(C(OC1Cl)Cl)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl |
| Canonical SMILES | C12C(C(OC1Cl)Cl)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl |
| Colorform | Whitish to light brown powder Crystals from heptane |
| Melting Point | 248 to 252 °F (EPA, 1998) 121.0 °C 120-122 °C |
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